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Compound of Interest

Compound Name: Dibutyl phthalate-d22

Cat. No.: B1436279 Get Quote

An In-depth Technical Guide to the Safety and Handling of Dibutyl Phthalate-d22

This guide provides comprehensive safety and handling information for Dibutyl phthalate-d22,

intended for researchers, scientists, and professionals in drug development. While this

document focuses on the deuterated form, the safety protocols are based on the extensive

data available for its non-deuterated analog, Dibutyl phthalate (DBP), as their chemical and

toxicological properties are considered to be nearly identical. Dibutyl phthalate-d22 is

primarily utilized as an internal standard or tracer in analytical studies.[1]

Chemical and Physical Properties
Dibutyl phthalate-d22 is a colorless to faint-yellow, oily liquid with a slight, aromatic odor.[2] It

is stable under normal laboratory conditions.[3][4]

Table 1: Physical and Chemical Properties of Dibutyl Phthalate
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Property Value

Molecular Formula C₁₆H₂₂O₄

Molecular Weight 278.35 g/mol [4]

Boiling Point 340 °C (644 °F) at 760 mmHg

Melting Point -35 °C (-31 °F)

Flash Point 157 °C (314.6 °F)[3][5]

Autoignition Temperature 402 °C (755.6 °F)[3]

Specific Gravity 1.043

Vapor Density 9.6

Solubility
Slightly soluble in water; soluble in most organic

solvents.[6]

Hazard Identification and Toxicity
Dibutyl phthalate is classified as a hazardous substance with significant health and

environmental risks.

Emergency Overview: Warning! May cause harm to the unborn child and is suspected of

impairing fertility.[3][4][5][7] It may also cause irritation to the eyes, skin, and respiratory tract.[3]

DBP is very toxic to aquatic life.[4][5][7]

Table 2: Acute Toxicity Data for Dibutyl Phthalate
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Route of Exposure Species LD50/TDLo Value

Oral Rat LD50 8,000 mg/kg[8][9]

Oral Human TDLo 140 mg/kg[8]

Inhalation Rat LC50 4,250 mg/m³[8]

Dermal Rabbit LD50 >4,000 mg/kg[9]

Intraperitoneal Rat LD50 4,000 - 7,000 mg/kg[9]

Intraperitoneal Mouse LD50 3,000 - 6,000 mg/kg[9]

Potential Health Effects:

Inhalation: May cause irritation to the respiratory tract.[3] High concentrations of vapor or

mist can lead to dizziness, headache, and nausea.

Skin Contact: May cause skin irritation.[3] Prolonged contact is not likely to result in

significant absorption in harmful amounts.[3]

Eye Contact: May cause eye irritation.[3]

Ingestion: May cause gastrointestinal irritation with symptoms such as nausea, vomiting, and

diarrhea.[3]

Chronic Exposure: The primary concern with chronic exposure is reproductive toxicity. It is

suspected of damaging fertility and may harm an unborn child.[3][4][5][7] Long-term

exposure may also affect the liver and kidneys.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for safely handling

Dibutyl phthalate-d22.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[5]
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Eyewash stations and safety showers must be readily accessible in the work area.[3][5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles that conform to EN166 or OSHA's 29 CFR

1910.133 standards.[3][5][10]

Hand Protection: Wear appropriate protective gloves, such as nitrile or butyl rubber, that are

resistant to the chemical.[7] Gloves should be inspected before use and disposed of properly

after handling the substance.[10]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

[4]

Respiratory Protection: If working outside of a fume hood or if airborne concentrations are

expected to exceed exposure limits, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[3][5][7]

Table 3: Occupational Exposure Limits for Dibutyl Phthalate

Organization Limit Value

ACGIH TWA 5 mg/m³

NIOSH TWA 5 mg/m³

OSHA PEL 5 mg/m³

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the chemical.

Handling:

Avoid contact with eyes, skin, and clothing.[3]

Do not breathe vapors or mist.[3][5]
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][4]

Remove and wash contaminated clothing before reuse.[3]

Storage:

Store in a tightly closed container.[3][4]

Keep in a cool, dry, and well-ventilated area.[3][4][5]

Store away from incompatible substances such as strong oxidizing agents, strong acids, and

strong bases.[3]

First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][5]

Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[3][4][5]

Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated

through thermal decomposition or combustion.[3]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][5]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Use proper personal protective

equipment as outlined in Section 3. Ensure adequate ventilation.[3][10]

Environmental Precautions: Prevent the substance from entering drains or waterways as it is

very toxic to aquatic life.[4][10]

Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,

or earth. Place the absorbed material into a suitable, closed container for disposal.[3][5]

Experimental Protocols and Workflows
The following diagrams illustrate standardized workflows for handling emergencies involving

Dibutyl phthalate-d22.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area
Alert Others

Don Proper PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a Dibutyl phthalate-d22 spill.
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First-Aid Decision Tree

Exposure Occurs

Route of Exposure?

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Flush Skin with Water (15 min)
Remove Contaminated Clothing

Flush Eyes with Water (15 min)
Rinse Mouth

Drink Water/Milk
DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first-aid procedures following exposure.

Disposal Considerations
Waste material must be disposed of in accordance with local, regional, and national hazardous

waste regulations. Do not allow the product to enter drains or the environment.[10][11]

Uncleaned containers should be treated as hazardous waste.

Transport Information
Dibutyl phthalate is classified as an environmentally hazardous substance for transport.
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Table 4: Transport Classification

Regulation UN Number Proper Shipping Name

DOT UN3082
Environmentally hazardous

substances, liquid, n.o.s.[3][5]

IATA UN3082
Environmentally hazardous

substance, liquid, n.o.s.[4]

IMDG UN3082
Environmentally hazardous

substance, liquid, n.o.s.[4]

This guide is intended to provide essential safety and handling information. Always refer to the

specific Safety Data Sheet (SDS) for Dibutyl phthalate-d22 provided by the supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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